4-(2-Ethyl-1-piperidinyl)aniline

• IUPAC Name: 4-(2-ethylpiperidin-1-yl)aniline
• InChI: InChI=1S/C13H20N2/c1-2-12-5-3-4-10-15(12)13-8-6-11(14)7-9-13/h6-9,12H,2-5,10,14H2,1H3
• InChI Key: XGWIXRNBRRJERQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C2=CC=C(C=C2)N
• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol

Description

“4-(2-Ethyl-1-piperidinyl)aniline” is a chemical compound with the molecular formula C13H20N2. It is one of the important synthetic fragments for designing drugs and plays a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidines, including “this compound”, are among the most important synthetic fragments for designing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Various methods of piperidine synthesis have been reviewed in recent years.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 13 carbon atoms, 20 hydrogen atoms, and 2 nitrogen atoms. The molecular weight is 204.311 Da.

Chemical Reactions Analysis

Piperidines, including “this compound”, are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 204.32. It is a powder at room temperature. The melting point is 43-44°C.

Scientific Research Applications

Catalytic Synthesis

Acidic ionic liquids have been explored for the catalytic synthesis of highly functionalized piperidine derivatives, which are crucial in various chemical reactions. This synthesis involves pseudo five-component reactions, demonstrating the versatility of piperidine-based compounds in chemical synthesis (Shaterian & Azizi, 2013).

Reaction Catalysts

Piperidine derivatives, specifically those related to 4-(2-ethyl-1-piperidinyl)aniline, have been utilized as efficient catalysts in chemical reactions, such as the reaction of aniline with dimethyl carbonate. This showcases their role in facilitating complex chemical processes (Zhang et al., 2010).

Anticancer Agents

The synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and their evaluation as anticancer agents highlight the potential medical applications of piperidine derivatives. Some synthesized compounds have shown promising results as anticancer agents, indicating their therapeutic potential (Rehman et al., 2018).

Zwitterionic Compounds

The synthesis of zwitterionic pyridazine derivatives from ethyl 2-piperidine-carboxylate demonstrates the application of piperidine derivatives in creating complex molecular structures with potential applications in various fields, including material science and pharmaceuticals (Yamazaki et al., 1971).

Antihypertensive Activity

The preparation of spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones and their evaluation for antihypertensive activity in rats showcase the potential of piperidine derivatives in developing new therapeutic agents for managing hypertension (Clark et al., 1983).

Mechanism of Action

While the specific mechanism of action for “4-(2-Ethyl-1-piperidinyl)aniline” is not mentioned in the search results, piperidine derivatives are known to play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Safety and Hazards

“4-(2-Ethyl-1-piperidinyl)aniline” is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to use personal protective equipment as required, wash face, hands, and any exposed skin thoroughly after handling, and avoid breathing dust/fume/gas/mist/vapors/spray.

Future Directions

Piperidines, including “4-(2-Ethyl-1-piperidinyl)aniline”, are among the most important synthetic fragments for designing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This field is expected to continue to grow and evolve in the future.